5-bromo-N-[4-(4-methyl-1-piperazinyl)phenyl]-2-furancarboxamide

• CAS RN: 640241-33-4
• Molecular Formula: C16H18BrN3O2
• Molecular Weight: 364.24g/mol
• IUPAC Name: 5-bromo-N-[4-(4-methylpiperazin-1-yl)phenyl]furan-2-carboxamide
• InChI: InChI=1S/C16H18BrN3O2/c1-19-8-10-20(11-9-19)13-4-2-12(3-5-13)18-16(21)14-6-7-15(17)22-14/h2-7H,8-11H2,1H3,(H,18,21)
• InChI Key: FRBBRTZSUHKCCB-UHFFFAOYSA-N
• SMILES: CN1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=CC=C(O3)Br

Description

5-bromo-N-[4-(4-methyl-1-piperazinyl)phenyl]-2-furancarboxamide is a member of furans and an aromatic amide.

Scientific Research Applications

Alzheimer’s Disease Research

A study conducted by Hussain et al. (2016) explored the synthesis of various benzamides, including derivatives similar to 5-bromo-N-[4-(4-methyl-1-piperazinyl)phenyl]-2-furancarboxamide, as potential therapeutic agents for Alzheimer's disease. The inhibition activity against butyrylcholinesterase enzyme was significant, suggesting potential therapeutic effects for Alzheimer’s disease (Hussain et al., 2016).

Soluble Epoxide Hydrolase Inhibition

Thalji et al. (2013) identified compounds including 1-(1,3,5-Triazinyl)piperidine-4-carboxamide inhibitors of soluble epoxide hydrolase from high-throughput screening. These findings indicate potential uses in exploring various disease models (Thalji et al., 2013).

Antimicrobial and Anti-Inflammatory Activity

The research by Al-Abdullah et al. (2014) involved the synthesis of N-Mannich bases and derivatives that displayed potent antibacterial activity and good anti-inflammatory activity against carrageenan-induced paw edema in rats. This suggests a potential application in antimicrobial and anti-inflammatory treatments (Al-Abdullah et al., 2014).

Antidepressant and Antianxiety Effects

Kumar et al. (2017) synthesized a series of compounds including 1-{[3-(furan-2-yl)-5-substituted phenyl-4,5-dihydro-1,2-oxazol-4-yl]methyl}-4-methyl piperazine, which showed significant antidepressant and antianxiety activity in albino mice. This highlights its potential use in psychiatric disorder treatments (Kumar et al., 2017).

Neuroinflammation Imaging

A study by Lee et al. (2022) developed a ligand for PET imaging of colony-stimulating factor 1 receptor (CSF1R), an emerging target for neuroinflammation imaging. This ligand showed higher uptake in the brain of mice treated with lipopolysaccharide than in control mice, indicating its potential for imaging in neuroinflammatory diseases (Lee et al., 2022).

PET Imaging of Microglia

Horti et al. (2019) reported the development of a PET radiotracer specific for CSF1R, a microglia-specific marker. This compound can be used as a noninvasive tool for imaging reactive microglia and their contribution to neuroinflammation in various neuropsychiatric disorders (Horti et al., 2019).